molecular formula C22H23N3O3 B8595953 1-(3,5-Dimethoxyphenyl)-4-(4-quinolyl-carbonyl)piperazine CAS No. 393111-09-6

1-(3,5-Dimethoxyphenyl)-4-(4-quinolyl-carbonyl)piperazine

Cat. No. B8595953
CAS RN: 393111-09-6
M. Wt: 377.4 g/mol
InChI Key: VCUCMABBUJPYTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,5-Dimethoxyphenyl)-4-(4-quinolyl-carbonyl)piperazine is a useful research compound. Its molecular formula is C22H23N3O3 and its molecular weight is 377.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3,5-Dimethoxyphenyl)-4-(4-quinolyl-carbonyl)piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,5-Dimethoxyphenyl)-4-(4-quinolyl-carbonyl)piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

393111-09-6

Product Name

1-(3,5-Dimethoxyphenyl)-4-(4-quinolyl-carbonyl)piperazine

Molecular Formula

C22H23N3O3

Molecular Weight

377.4 g/mol

IUPAC Name

[4-(3,5-dimethoxyphenyl)piperazin-1-yl]-quinolin-4-ylmethanone

InChI

InChI=1S/C22H23N3O3/c1-27-17-13-16(14-18(15-17)28-2)24-9-11-25(12-10-24)22(26)20-7-8-23-21-6-4-3-5-19(20)21/h3-8,13-15H,9-12H2,1-2H3

InChI Key

VCUCMABBUJPYTD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)N2CCN(CC2)C(=O)C3=CC=NC4=CC=CC=C34)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2 g (11.5 mmol) of quinoline-4-carboxylic acid were suspended in 80 ml of DMF. With stirring, 1.74 g (17.2 mmol) of N-methylmorpholine and then a solution of 8.95 g (17.2 mmol) of Py-BOP (1-benzotriazolyltripyrrolidinophosphonium hexafluorophosphate) and 2.56 g (11.5 mmol) of 1-(3,5-dimethoxyphenyl)piperazine in 25 ml of DMF were added to this mixture. The mixture was stirred at RT for 12 h, the DMF was distilled off under reduced pressure and the residue was purified on a silica gel column (Kieselgel 60, from Merck AG, Darmstadt) using the mobile phase dichloromethane/methanol/25 percent ammonia (90:10:1 v/v/v).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.74 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2.56 g
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
Quantity
80 mL
Type
solvent
Reaction Step Three

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